Cas no 554437-68-2 (Thieno[2,3-d]pyrimidin-4(3H)-one,5-(2-furanyl)-2-methyl-3-[(2-thienylmethylene)amino]-)

• Product Name: Thieno[2,3-d]pyrimidin-4(3H)-one,5-(2-furanyl)-2-methyl-3-[(2-thienylmethylene)amino]-
• CAS No: 554437-68-2
• MF: C₁₆H₁₁N₃O₂S₂
• MW: 341.407440423965
• CID: 1593934
• Update Time: 2024-09-13

Thieno[2,3-d]pyrimidin-4(3H)-one,5-(2-furanyl)-2-methyl-3-[(2-thienylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one,5-(2-furanyl)-2-methyl-3-[(2-thienylmethylene)amino]-
• Thieno[2,3-d]pyrimidin-4(3H)-one, 5-(2-furanyl)-2-methyl-3-[(2-thienylmethylene)amino]-

• Inchi： 1S/C16H11N3O2S2/c1-10-18-15-14(12(9-23-15)13-5-2-6-21-13)16(20)19(10)17-8-11-4-3-7-22-11/h2-9H,1H3
• InChI Key： MBOIJEXDZMBXCA-UHFFFAOYSA-N
• SMILES： C1(C)N(N=CC2SC=CC=2)C(=O)C2C(C3=CC=CO3)=CSC=2N=1

Computed Properties

• Exact Mass: 341.02943

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 517.2±60.0 °C(Predicted)
• PSA: 58.17
• pka: -2.05±0.20(Predicted)